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Cat. No.: B1261892 Get Quote

Absence of "Tillandsinone" in Scientific Literature Prompts Pivot to Known Bioactive

Molecules

Initial investigations for a compound denoted as "Tillandsinone" have yielded no results within

the current body of scientific literature, suggesting that this may be a misnomer or a yet-to-be-

documented discovery. This comprehensive technical guide has therefore pivoted to an in-

depth review of the known and scientifically validated bioactive compounds isolated from plants

of the Tillandsia genus, with a particular focus on cycloartane-type triterpenes and

methoxylated flavonoids, and their potential applications in drug development. This review is

intended for researchers, scientists, and professionals in the field of drug development.

Key Bioactive Compounds and Their Cytotoxic
Effects
Extracts from Tillandsia species, notably Tillandsia recurvata (commonly known as ball moss)

and Tillandsia usneoides (Spanish moss), have demonstrated significant cytotoxic and

antileukemic properties. The primary compound classes responsible for this activity are

cycloartane-type triterpenes and methoxylated flavonoids.

Cycloartane-Type Triterpenes from Tillandsia recurvata
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A number of cycloartane triterpenes isolated from Tillandsia recurvata have shown potent

antileukemic activity against a panel of human leukemia cell lines. The cytotoxic effects of

these compounds have been quantified, with IC50 values indicating significant potential for

further investigation.

Table 1: Cytotoxicity of Cycloartane-Type Triterpenes from Tillandsia recurvata against Human

Leukemia Cell Lines

Compound
HL-60 (IC50 in
µM)

K562 (IC50 in
µM)

MOLM-14
(IC50 in µM)

MonoMac6
(IC50 in µM)

Cycloartane

Analog 1
>20 1.83 >20 >20

Cycloartane

Analog 2
19.00 >20 >20 >20

Cycloartane

Analog 3
>20 >20 >20 >20

Cycloartane

Analog 4
>20 1.83 >20 >20

Cycloartane

Analog 5
>20 >20 18.3 12.5

Cycloartane

Analog 6
>20 >20 18.3 12.5

Source: Data compiled from studies on the antileukemic activity of compounds from Tillandsia

recurvata.[1][2]

Bioactive Extracts from Tillandsia usneoides
Ethanolic extracts of Tillandsia usneoides have been shown to possess cytotoxic activity

against various cancer cell lines. This activity is attributed, at least in part, to the presence of

methoxylated flavonoids.
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Table 2: Cytotoxicity of Tillandsia usneoides Ethanolic Extract against Various Cancer Cell

Lines

Cell Line Cancer Type IC50 (µg/mL)

SW480 Colon Cancer 8.6 ± 1.40[3]

4T1 Breast Cancer 48.95 ± 3.74[4]

B16-F10 Melanoma 48.35 ± 5.53[4]

Source: Data compiled from in vitro studies on the cytotoxic effects of Tillandsia usneoides

extracts.[3][4]

Mechanisms of Action and Signaling Pathways
The bioactive compounds from Tillandsia species exert their anticancer effects through various

mechanisms, including the activation of specific signaling pathways and the induction of

apoptosis.

PPARγ Activation by Tillandsia usneoides Extract
A significant mechanism of action for the ethanolic extract of Tillandsia usneoides in colon

cancer cells is the activation of the Peroxisome Proliferator-Activated Receptor gamma

(PPARγ).[3] PPARγ is a nuclear receptor that plays a crucial role in lipid metabolism and

inflammation, and its activation can lead to antitumor effects.[5][6]

The activation of PPARγ by the T. usneoides extract leads to an increase in reactive oxygen

species (ROS), which in turn induces cytotoxicity in SW480 colon cancer cells.[3] This

suggests a pro-oxidant mechanism contributing to the extract's anticancer activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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